Cas no 2228830-34-8 (3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228830-34-8
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6407276
• PubChem ID: 165610457
• Update Time: 2025-10-28

3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1757163
• 2228830-34-8

• Inchi： 1S/C12H15F2N/c1-6-4-9(14)7(5-8(6)13)10-11(15)12(10,2)3/h4-5,10-11H,15H2,1-3H3
• InChI Key： IBDBSPWKYRNWFO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2,5-Difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228830-34-8)

The compound 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228830-34-8) is a structurally unique cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a difluoromethylphenyl moiety and a dimethylcyclopropylamine group, makes it a promising candidate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways with high specificity.

In recent years, the demand for fluorinated compounds like 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s cyclopropane ring further enhances its rigidity, which can lead to improved binding affinity to target proteins. Such characteristics align with current trends in precision medicine and targeted therapy development.

The synthesis of CAS No. 2228830-34-8 involves multi-step organic reactions, including cyclopropanation and selective fluorination. Advanced techniques such as palladium-catalyzed cross-coupling and asymmetric synthesis are often employed to achieve high yields and enantiomeric purity. These methods are critical for producing the compound in quantities sufficient for preclinical studies. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes, minimizing waste and energy consumption.

One of the most frequently asked questions about 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is its potential role in treating neurological disorders. Preliminary studies suggest that its amine functional group may interact with neurotransmitter receptors, making it a candidate for further investigation in conditions like depression and anxiety. Additionally, its lipophilic properties could facilitate blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

Another area of interest is the compound’s application in agrochemical innovation. Fluorinated cyclopropanes are known to exhibit insecticidal and herbicidal activities, and CAS No. 2228830-34-8 is no exception. Its structural features may contribute to the development of next-generation crop protection agents, addressing global challenges such as pesticide resistance and environmental sustainability. This aligns with the increasing consumer demand for eco-friendly agricultural solutions.

From a commercial perspective, 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing varies depending on purity and scale, but its niche applications ensure a steady market among academic and industrial researchers. The compound’s patent landscape is also worth noting, as several filings highlight its utility in proprietary formulations.

In summary, 3-(2,5-difluoro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228830-34-8) represents a versatile and scientifically valuable molecule. Its potential spans multiple disciplines, from pharmaceutical R&D to sustainable agriculture, reflecting broader trends in chemical innovation. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and industry.